Ethyl 2-cyano-3,3-dimethyl-4-phenylbutanoate

• CAS RN: 6333-05-7
• Molecular Formula: C15H19NO2
• Molecular Weight: 245.32 g/mol
• IUPAC Name: ethyl 2-cyano-3,3-dimethyl-4-phenylbutanoate
• InChI: InChI=1S/C15H19NO2/c1-4-18-14(17)13(11-16)15(2,3)10-12-8-6-5-7-9-12/h5-9,13H,4,10H2,1-3H3
• InChI Key: LOWMDATZYUGOFX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C#N)C(C)(C)CC1=CC=CC=C1

Description

Ethyl 2-cyano-3,3-dimethyl-4-phenylbutanoate is a useful research compound. Its molecular formula is C15H19NO2 and its molecular weight is 245.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 2-cyano-3-methylbut-2-enoate (0.91 mL, 6 mmol) in ether (4 mL) under N2 was added 1.0 M benzylmagnesium chloride in ether (9 mL, 9 mmol) dropwise to give a pale yellow solution. The reaction was stirred at room temperature for 3 h, and was then cooled to 0° C. and acidified with 10% HCl (10 mL). The organic layer was isolated, washed with water and brine, dried over Na2SO4, and concentrated under reduced pressure to give bright yellow oil. Purification by flash column chromatography (10% ethyl acetate in hexanes, Rf=0.26) gave the title compound as a pale yellow oil (1.08 g, 73.5%). 1H NMR (500 MHz, CDCl3) δ 8.02 (d, J=7.6 Hz, 1H), 7.51 (t, J=7.6 Hz, 1H), 7.32 (t, J=7.6 Hz, 1H), 7.22 (d, J=7.6 Hz, 2H), 4.22 (m, 2H), 3.44 (s, 1H), 3.07 (d, J=16.5 Hz, 1H), 2.83 (d, J=16.5 Hz, 1H), 1.28 (t, J=7.1 Hz, 2H), 1.18 (s, 3H), 1.15 (s, 3H).